molecular formula C18H22N4O B7633212 2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile

2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile

Cat. No. B7633212
M. Wt: 310.4 g/mol
InChI Key: PDSOYLPRQXROOJ-UHFFFAOYSA-N
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Description

2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile, also known as CP-154,526, is a compound that belongs to the class of selective non-peptide antagonists of corticotropin-releasing factor (CRF) receptors. CP-154,526 has been extensively studied for its potential therapeutic applications in various diseases, including anxiety disorders, depression, and addiction.

Mechanism of Action

2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile acts as a competitive antagonist of the CRF1 receptor, blocking the binding of CRF and preventing downstream signaling pathways. This results in a reduction in the release of stress hormones, such as cortisol, and a decrease in anxiety and depressive behaviors.
Biochemical and Physiological Effects:
2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile has been shown to have a range of biochemical and physiological effects, including the reduction of stress-induced hyperthermia, the suppression of the hypothalamic-pituitary-adrenal (HPA) axis, and the modulation of the serotonergic and dopaminergic systems. These effects suggest that 2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile may have broad therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile is its high selectivity for the CRF1 receptor, which allows for specific targeting of this receptor without affecting other systems. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, its effects may be influenced by individual differences in genetic and environmental factors, which can complicate interpretation of results.

Future Directions

There are several potential future directions for research on 2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile. One area of interest is the development of more potent and selective CRF1 antagonists with improved pharmacokinetic properties. Another direction is the investigation of 2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile in combination with other drugs or therapies for the treatment of anxiety and depression. Finally, further research is needed to better understand the mechanisms underlying the effects of 2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile and its potential applications in other diseases, such as addiction and chronic pain.

Synthesis Methods

2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile can be synthesized through a multi-step process involving the reaction of 4-(cyclohexene-1-carbonyl)-1,4-diazepane with 3-cyanopyridine in the presence of a base catalyst. The resulting product is then purified through column chromatography and recrystallization.

Scientific Research Applications

2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile has been widely used in scientific research for its ability to selectively block the CRF1 receptor, which is involved in the regulation of stress response, anxiety, and depression. The compound has been shown to have anxiolytic and antidepressant effects in preclinical models, suggesting its potential as a therapeutic agent for these disorders.

properties

IUPAC Name

2-[4-(cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O/c19-14-16-8-4-9-20-17(16)21-10-5-11-22(13-12-21)18(23)15-6-2-1-3-7-15/h4,6,8-9H,1-3,5,7,10-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDSOYLPRQXROOJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(=CC1)C(=O)N2CCCN(CC2)C3=C(C=CC=N3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[4-(Cyclohexene-1-carbonyl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile

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